(2E)-[(2-fluoro-5-methylphenyl)sulfonyl][(4-methylphenyl)hydrazono]acetonitrile

• IUPAC Name: (1E)-1-(2-fluoro-5-methylphenyl)sulfonyl-N-(4-methylanilino)methanimidoyl cyanide
• InChI: InChI=1S/C16H14FN3O2S/c1-11-3-6-13(7-4-11)19-20-16(10-18)23(21,22)15-9-12(2)5-8-14(15)17/h3-9,19H,1-2H3/b20-16+
• InChI Key: MYQUUSVFRHKZJP-CAPFRKAQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NN=C(C#N)S(=O)(=O)C2=C(C=CC(=C2)C)F
• Isomeric SMILES: CC1=CC=C(C=C1)N/N=C(\C#N)/S(=O)(=O)C2=C(C=CC(=C2)C)F
• Molecular Formula: C16H14FN3O2S
• Molecular Weight: 331.4 g/mol

Description

“(2E)-[(2-fluoro-5-methylphenyl)sulfonyl][(4-methylphenyl)hydrazono]acetonitrile” is a chemical compound with the molecular formula C16H14FN3O2S . Its average mass is 331.365 Da and its monoisotopic mass is 331.079071 Da . It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C16H14FN3O2S . This indicates that it contains 16 carbon atoms, 14 hydrogen atoms, 1 fluorine atom, 3 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom. For a detailed structural analysis, it would be beneficial to use software tools that can visualize the 3D structure of the molecule.

Scientific Research Applications

Pharmaceutical Applications

The compound (2E)-[(2-fluoro-5-methylphenyl)sulfonyl][(4-methylphenyl)hydrazono]acetonitrile has shown potential in pharmaceutical research, particularly in the development of new drugs. Its unique chemical structure allows it to be used as a precursor or intermediate in the synthesis of various pharmacologically active molecules. For example, derivatives of this compound have been explored for their antiproliferative properties against certain cancer cell lines, as well as their antiviral activities.

Organic Synthesis Applications

In organic synthesis, this compound serves as a valuable building block due to its reactivity and stability. It can be utilized in the construction of complex organic molecules, including natural products and pharmaceuticals. Its applications extend to catalytic transformations, where it can participate in reactions such as Suzuki–Miyaura coupling and other boron-related chemistries. Additionally, acetonitrile derivatives are often employed as solvents or reagents in various organic reactions, highlighting the versatility of this compound in synthetic chemistry.

Safety and Hazards

The safety data sheet suggests that in case of exposure, one should immediately remove any clothing contaminated by the product and move out of the dangerous area. It’s also recommended to consult a physician and show the safety data sheet.